![molecular formula C12H7BrN2O2 B5675158 5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole](/img/structure/B5675158.png)
5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole (BFPO) is a heterocyclic compound that has been widely studied for its potential use in various scientific research applications. It belongs to the family of oxadiazoles, which are known for their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.
Mechanism of Action
The mechanism of action of 5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole has been shown to have a range of biochemical and physiological effects, including the inhibition of tumor cell growth and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole is its versatility, as it can be easily synthesized and modified to suit a range of scientific research applications. However, one of the main limitations is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are many potential future directions for research on 5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole, including the development of new synthetic methods for its production, the investigation of its potential use in the treatment of other diseases, and the exploration of its potential use in other scientific research applications, such as materials science and catalysis. Additionally, further studies are needed to fully understand the mechanism of action of 5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole and to optimize its effectiveness as a therapeutic agent.
Synthesis Methods
The synthesis of 5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole involves the reaction of 5-bromo-2-furoic acid with hydrazine hydrate and phenyl isocyanate in the presence of a catalyst. The resulting product is then purified by recrystallization and characterized using various analytical techniques, such as NMR and IR spectroscopy.
Scientific Research Applications
5-(5-bromo-2-furyl)-3-phenyl-1,2,4-oxadiazole has been extensively studied for its potential use in various scientific research applications. One of the most promising applications is in the field of organic electronics, where it has been used as a building block for the synthesis of light-emitting materials. It has also been investigated for its potential use in the development of new drugs, particularly for the treatment of cancer.
properties
IUPAC Name |
5-(5-bromofuran-2-yl)-3-phenyl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrN2O2/c13-10-7-6-9(16-10)12-14-11(15-17-12)8-4-2-1-3-5-8/h1-7H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXUVFPYUUUWWMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-Bromofuran-2-yl)-3-phenyl-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.